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Compound of Interest

Compound Name: 3-Hepten-2-one

cat. No.: BO57668

An In-depth Technical Guide to the Physicochemical Properties of 3-Hepten-2-one

Introduction

3-Hepten-2-one (C7H120) is an unsaturated aliphatic ketone that is of significant interest in the
fields of flavor and fragrance chemistry, organic synthesis, and chemical ecology.[1] As an a,[3-
unsaturated ketone, its chemical reactivity and physical properties are dictated by the presence
of both a carbonyl group and a carbon-carbon double bond within its seven-carbon chain.[1][2]
This compound exists as two geometric isomers, (E)-hept-3-en-2-one (trans) and (Z)-hept-3-
en-2-one (cis), with the (E) isomer being the more commonly referenced form.[3][4]

3-Hepten-2-one is a colorless oily liquid characterized by a powerful, grassy-green, and
pungent odor.[3][5][6] It is found naturally in various sources, including hop oil and roasted
filberts.[5] In industrial applications, it serves as a flavoring agent in dairy products, beverages,
and baked goods, and as a fragrance agent in fruity compositions.[6][7][8] Furthermore, it is a
valuable intermediate in the synthesis of other chemical compounds.[1][6] This guide provides
a comprehensive overview of its core physicochemical properties, experimental protocols for its
synthesis and analysis, and logical diagrams illustrating its chemical relationships and
experimental workflows.

Physicochemical Properties

The properties of 3-Hepten-2-one are summarized below. Data is provided for the general
compound and its specific stereocisomers where available.
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General Properties

Property Value Source

Molecular Formula C7H120 [31[61[9]

Molecular Weight 112.17 g/mol [319]

Appearance Colorless oily liquid [B1[71110]
Powerful, green, grassy,

Odor [3][5][6]
pungent

Flash Point 49°C - 52.2°C [61[71[9]
Slightly soluble (3087 mg/L @

Water Solubility gntly soluble (3087 mg (Gl ENe]
25°C, est.)

Solvent Solubility Soluble in alcohol and oils [51[7]

LogP (o/w) 1.63-1.932 [10][11]

Vapor Pressure

2.7 mmHg @ 25°C

[6]7]

CAS Number

1119-44-4 (unspecified isomer)

[36]€]

Isomer-Specific Properties

The boiling point, density, and refractive index vary between the cis ((Z)) and trans ((E))

isomers.
(Z2)-3-Hepten-2-one  (E)-3-Hepten-2-one
Property . Source
(cis) (trans)
Boiling Point 34-39°C @ 1466 Pa 51-52°C @ 1466 Pa [7]

Density (d42°)

0.8840 g/cm?3

0.8496 g/cm?3

[7]

Refractive Index

1.4325 1.4436 [7]
(nb%°)
CAS Number 69668-88-8 5609-09-6 [31[4]
© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-Hepten-2-one
https://www.lookchem.com/ProductWholeProperty_LCPL244677.htm
https://www.fishersci.ca/shop/products/3-hepten-2-one-97-thermo-scientific/p-7024437
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hepten-2-one
https://www.fishersci.ca/shop/products/3-hepten-2-one-97-thermo-scientific/p-7024437
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hepten-2-one
https://www.chembk.com/en/chem/3-HEPTEN-2-ONE
https://parchem.com/chemical-supplier-distributor/3-hepten-2-one-009258
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hepten-2-one
https://www.chemicalbook.com/article/nature-occurrence-and-uses-of-3-hepten-2-one.htm
https://www.lookchem.com/ProductWholeProperty_LCPL244677.htm
https://www.lookchem.com/ProductWholeProperty_LCPL244677.htm
https://www.chembk.com/en/chem/3-HEPTEN-2-ONE
https://www.fishersci.ca/shop/products/3-hepten-2-one-97-thermo-scientific/p-7024437
https://www.lookchem.com/ProductWholeProperty_LCPL244677.htm
https://www.chembk.com/en/chem/3-HEPTEN-2-ONE
https://www.thegoodscentscompany.com/data/rw1008511.html
https://www.fishersci.ca/shop/products/3-hepten-2-one-97-thermo-scientific/p-7024437
https://www.chemicalbook.com/article/nature-occurrence-and-uses-of-3-hepten-2-one.htm
https://www.chembk.com/en/chem/3-HEPTEN-2-ONE
https://parchem.com/chemical-supplier-distributor/3-hepten-2-one-009258
https://www.chemeo.com/cid/73-117-1/3-Hepten-2-one
https://www.lookchem.com/ProductWholeProperty_LCPL244677.htm
https://www.chembk.com/en/chem/3-HEPTEN-2-ONE
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hepten-2-one
https://www.lookchem.com/ProductWholeProperty_LCPL244677.htm
https://www.fishersci.ca/shop/products/3-hepten-2-one-97-thermo-scientific/p-7024437
https://www.chembk.com/en/chem/3-HEPTEN-2-ONE
https://www.chembk.com/en/chem/3-HEPTEN-2-ONE
https://www.chembk.com/en/chem/3-HEPTEN-2-ONE
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hepten-2-one
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hepten-2-one_-_Z
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Spectral Information

Comprehensive spectral data is available for the characterization of 3-Hepten-2-one.

o Mass Spectrometry (MS): GC-MS data is well-documented, with major libraries like the NIST
Mass Spectrometry Data Center containing fragmentation patterns for the compound.[3][12]

» Nuclear Magnetic Resonance (NMR): Both *H NMR and 3C NMR spectra have been
recorded and are available in spectral databases.[3][13]

« Infrared Spectroscopy (IR): FTIR spectra, typically acquired using a neat capillary cell, are
available for identifying characteristic functional group vibrations.[3][14]

Experimental Protocols

Detailed methodologies for the synthesis and analysis of 3-Hepten-2-one are crucial for
research and development.

Synthesis of (E)-3-Hepten-2-one via Aldol Condensation

This protocol describes a common laboratory method for synthesizing the (E) isomer through a
base-catalyzed aldol condensation of butyraldehyde and acetone.[7][15]

Methodology:

e Reaction Setup: A solution of sodium hydroxide (0.5 g) in water (10.0 mL) is prepared in a
flask suitable for stirring at controlled temperatures. A separate solution of acetone (10
mmol) in ethanol (15 mL) is also prepared.

o Reactant Addition: The flask containing the NaOH solution is cooled to 0°C. Butyraldehyde
(10 mmol) is added gradually to the stirred NaOH solution, followed by the dropwise addition
of the acetone solution.

o Reaction: The mixture is allowed to warm to room temperature and is stirred overnight to
ensure the reaction goes to completion.

o Workup and Neutralization: After the stirring period, the reaction is quenched by adding a 1N
potassium bisulfate (KHSOa4) solution until the pH of the mixture is approximately 6.
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o Extraction: The product is extracted from the aqueous layer using diethyl ether. This process
is typically repeated multiple times to ensure maximum recovery.

e Drying and Concentration: The combined organic layers are dried over anhydrous sodium
sulfate (NazS0Oa4) to remove residual water. The solvent is then removed under reduced
pressure (e.g., using a rotary evaporator) to yield the crude product.

 Purification: The crude solid is purified using flash column chromatography with a solvent
system of ethyl acetate and petroleum ether to isolate the pure (E)-3-Hepten-2-one.[15]

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)

GC-MS is a standard technique for identifying and quantifying volatile compounds like 3-
Hepten-2-one in complex mixtures, such as food aromas or reaction products.[1][16]

Methodology:

o Sample Preparation: The sample containing 3-Hepten-2-one is diluted in a suitable volatile
solvent (e.g., dichloromethane or hexane). If used as an external standard, a standard
mixture of known concentration is prepared.[5]

« Injection: A small volume (typically 1 pL) of the prepared sample is injected into the GC inlet.

o Gas Chromatography Separation: The separation is performed on a capillary column.
Common stationary phases include HP-5 or SE-30.[16][17] A typical temperature program is
as follows:

o

Initial Temperature: 50°C, hold for 2 minutes.

o

Temperature Ramp: Increase temperature at a rate of 4 K/min to 280°C.

[¢]

Final Temperature: Hold at 280°C for 10 minutes.[16]

[¢]

Carrier Gas: Helium or Hydrogen.[16][17]
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Mass Spectrometry Detection: As compounds elute from the GC column, they enter the
mass spectrometer. The instrument is typically operated in electron ionization (EI) mode. The
resulting mass spectrum, which shows the fragmentation pattern of the molecule, is
recorded.

Data Analysis: The retention time and the mass spectrum of the analyte are compared to
those of a known reference standard or to entries in a spectral library (e.g., NIST) for positive
identification.[3]

Visualizations

Diagrams created using Graphviz provide clear visual representations of key concepts and
workflows related to 3-Hepten-2-one.

Chemical Classification

Alkenes

Ketones

Enones
(a,B-Unsaturated Ketones)

is a type of

3-Hepten-2-one

3-Hepten-2-one

(C7H120)

eKists as exists as

Geopmetric Isonlers

y y

(E)-hept-3-en-2-one
(trans)

(2)-hept-3-en-2-one
(cis)

© 2025 BenchChem. All rights reserved.

5/8

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-Hepten-2-one
https://www.benchchem.com/product/b057668?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Chemical classification and isomeric forms of 3-Hepten-2-one.

Reactants & Reagents
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Workflow for the synthesis and purification of (E)-3-Hepten-2-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b057668#physicochemical-properties-of-3-hepten-2-
one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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